Cas no 2649022-74-0 (2-bromo-1-(isocyanatomethyl)-4-methoxybenzene)

• Product Name: 2-bromo-1-(isocyanatomethyl)-4-methoxybenzene
• CAS No: 2649022-74-0
• MF: C₉H₈BrNO₂
• MW: 242.069321632385
• CID: 6593504
• PubChem ID: 117356826
• Update Time: 2025-10-28

2-bromo-1-(isocyanatomethyl)-4-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-(isocyanatomethyl)-4-methoxybenzene
• 2649022-74-0
• EN300-1912180

• Inchi： 1S/C9H8BrNO2/c1-13-8-3-2-7(5-11-6-12)9(10)4-8/h2-4H,5H2,1H3
• InChI Key： BOPZMASSSOXKTC-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1CN=C=O)OC

Computed Properties

• Exact Mass: 240.97384g/mol
• Monoisotopic Mass: 240.97384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 38.7Ų

Additional information on 2-bromo-1-(isocyanatomethyl)-4-methoxybenzene

2-Bromo-1-(Isocyanatomethyl)-4-Methoxybenzene: A Comprehensive Overview

2-Bromo-1-(Isocyanatomethyl)-4-Methoxybenzene, also known by its CAS number 2649022-74-0, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its unique structure, has been the focus of extensive research due to its potential in drug development, polymer synthesis, and advanced materials engineering.

The molecular structure of 2-Bromo-1-(Isocyanatomethyl)-4-Methoxybenzene comprises a benzene ring with three substituents: a bromine atom at position 2, an isocyanatomethyl group at position 1, and a methoxy group at position 4. This arrangement imparts the compound with distinctive chemical properties, including reactivity towards nucleophilic substitution and the ability to participate in various coupling reactions. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive molecules, particularly in the development of novel antibiotics and anticancer agents.

One of the most notable advancements involving this compound is its application in click chemistry. Researchers have demonstrated that 2-Bromo-1-(Isocyanatomethyl)-4-Methoxybenzene can serve as a valuable precursor for the construction of complex molecular architectures through efficient and selective click reactions. These reactions are not only environmentally friendly but also highly efficient, making them ideal for large-scale production in pharmaceutical and industrial settings.

In addition to its role in drug discovery, this compound has found significant utility in polymer science. The isocyanatomethyl group present in the molecule enables it to act as a building block for polyurethanes and other high-performance polymers. Recent breakthroughs have shown that incorporating 2-Bromo-1-(Isocyanatomethyl)-4-Methoxybenzene into polymer matrices can enhance their mechanical properties, thermal stability, and resistance to environmental degradation.

The methoxy group at position 4 of the benzene ring contributes to the compound's solubility in organic solvents, making it easier to handle during synthesis and purification processes. This feature is particularly advantageous in laboratory settings where precise control over reaction conditions is essential for achieving desired outcomes.

Recent research has also explored the use of 2-Bromo-1-(Isocyanatomethyl)-4-Methoxybenzene in nanotechnology applications. By leveraging its unique reactivity, scientists have successfully synthesized nanoparticles with tailored functionalities for use in sensors, catalysis, and drug delivery systems.

In conclusion, 2-Bromo-1-(Isocyanatomethyl)-4-Methoxybenzene, CAS No: 2649022-74-0, stands out as a pivotal compound with diverse applications across multiple disciplines. Its structural features and reactivity make it an invaluable tool for researchers aiming to develop innovative solutions in medicine, materials science, and beyond.